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Danofloxacin-d3 Mesylate Danofloxacin-d3 Mesylate
Brand Name: Vulcanchem
CAS No.: 1217860-94-0
VCID: VC0024295
InChI: InChI=1S/C19H20FN3O3.CH4O3S/c1-21-7-12-4-11(21)8-22(12)17-6-16-13(5-15(17)20)18(24)14(19(25)26)9-23(16)10-2-3-10;1-5(2,3)4/h5-6,9-12H,2-4,7-8H2,1H3,(H,25,26);1H3,(H,2,3,4)/t11-,12-;/m0./s1/i1D3;
SMILES: CN1CC2CC1CN2C3=C(C=C4C(=C3)N(C=C(C4=O)C(=O)O)C5CC5)F.CS(=O)(=O)O
Molecular Formula: C20H24FN3O6S
Molecular Weight: 456.504

Danofloxacin-d3 Mesylate

CAS No.: 1217860-94-0

Reference Standards

VCID: VC0024295

Molecular Formula: C20H24FN3O6S

Molecular Weight: 456.504

Danofloxacin-d3 Mesylate - 1217860-94-0

CAS No. 1217860-94-0
Product Name Danofloxacin-d3 Mesylate
Molecular Formula C20H24FN3O6S
Molecular Weight 456.504
IUPAC Name 1-cyclopropyl-6-fluoro-4-oxo-7-[(1S,4S)-5-(trideuteriomethyl)-2,5-diazabicyclo[2.2.1]heptan-2-yl]quinoline-3-carboxylic acid;methanesulfonic acid
Standard InChI InChI=1S/C19H20FN3O3.CH4O3S/c1-21-7-12-4-11(21)8-22(12)17-6-16-13(5-15(17)20)18(24)14(19(25)26)9-23(16)10-2-3-10;1-5(2,3)4/h5-6,9-12H,2-4,7-8H2,1H3,(H,25,26);1H3,(H,2,3,4)/t11-,12-;/m0./s1/i1D3;
Standard InChIKey APFDJSVKQNSTKF-MIJXDKMRSA-N
SMILES CN1CC2CC1CN2C3=C(C=C4C(=C3)N(C=C(C4=O)C(=O)O)C5CC5)F.CS(=O)(=O)O
Synonyms 1-Cyclopropyl-6-fluoro-1,4-dihydro-7-[(1S,4S)-5-(methyl-d3)-2,5-diazabicyclo[2.2.1]hept-2-yl]-4-oxo-3-quinolinecarboxylic Acid Mesylate; Danofloxacin-d3 Methanesulfonate; CP-76136-27-d3; Advocin-d3;
PubChem Compound 46780559
Last Modified Nov 11 2021
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